1-Tert-butylsulfanyl-4-methoxy-2-methylbenzene

• IUPAC Name: 1-tert-butylsulfanyl-4-methoxy-2-methylbenzene
• InChI: InChI=1S/C12H18OS/c1-9-8-10(13-5)6-7-11(9)14-12(2,3)4/h6-8H,1-5H3
• InChI Key: XLVYKTNRMANWMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)SC(C)(C)C
• Molecular Formula: C12H18OS
• Molecular Weight: 210.34 g/mol

Description

The compound with the identifier “1-Tert-butylsulfanyl-4-methoxy-2-methylbenzene” is a chemical entity listed in the PubChem database. This compound is known for its unique chemical structure and properties, which make it a subject of interest in various scientific fields. The detailed chemical name and structure can be found in the PubChem database.

Preparation Methods

The synthesis of this compound involves several steps and specific reaction conditions. The synthetic routes typically include:

Initial Reactants: The process begins with the selection of appropriate starting materials, which are chosen based on the desired chemical structure of the final product.

Reaction Conditions: The reactions are carried out under controlled conditions, including specific temperatures, pressures, and the use of catalysts to facilitate the reactions.

Purification: After the synthesis, the compound is purified using techniques such as crystallization, distillation, or chromatography to obtain the pure product.

Industrial production methods may involve scaling up these laboratory procedures to produce the compound in larger quantities. This often requires optimization of the reaction conditions to ensure efficiency and cost-effectiveness.

Chemical Reactions Analysis

The compound undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another. Common reagents for these reactions include halogens and nucleophiles.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

The compound “1-Tert-butylsulfanyl-4-methoxy-2-methylbenzene” has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound is studied for its potential biological activities and interactions with biological molecules.

Medicine: Research is conducted to explore its potential therapeutic effects and applications in drug development.

Industry: The compound is used in the production of various industrial products and materials.

Mechanism of Action

The mechanism by which this compound exerts its effects involves interactions with specific molecular targets and pathways. These interactions can lead to changes in the activity of enzymes, receptors, or other proteins, resulting in the observed effects. The detailed molecular targets and pathways involved depend on the specific application and context of use.